2-(4-Fluorophenyl)-6-hydroxybenzothiazole

• Molecular Formula: C13H8FNOS
• Molecular Weight: 245.27 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1,3-benzothiazol-6-ol
• InChI: InChI=1S/C13H8FNOS/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(16)7-12(11)17-13/h1-7,16H
• InChI Key: AMGGIBWEIGCKRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=C(S2)C=C(C=C3)O)F

Description

2-(4-Fluorophenyl)-6-hydroxybenzothiazole is a useful research compound. Its molecular formula is C13H8FNOS and its molecular weight is 245.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The procedure set out in Example 7 is repeated using 2-amino-5-methoxybenzenethiol and 4-fluorobenzoyl chloride. The reaction yields a mixture of the title compound and 2-(4-fluorophenyl)-6-methoxybenzothiazole. The mixture is treated with excess boiling 48 percent HBr for one hour to convert the latter product to the title compound. The solution is filtered and the precipitate is recrystallized from ethanol and water. The overall yield is 80.3 percent based on the initial amount of benzenethiol. A recrystallized product melts at about 221° C.-223° C.